Cas no 891134-69-3 (2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide)

• Product Name: 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
• CAS No: 891134-69-3
• MF: C₁₅H₁₄FN₅O₂S
• MW: 347.367364406586
• CID: 6354159
• PubChem ID: 135831742
• Update Time: 2025-07-08

2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
• AB00678781-01
• 2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N-(2-fluorophenyl)acetamide
• SR-01000020771
• 891134-69-3
• AKOS024655137
• 2-({5,6-dimethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
• F2513-0711
• 2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(2-fluorophenyl)acetamide
• SR-01000020771-1

• Inchi： 1S/C15H14FN5O2S/c1-8-9(2)21-14(18-13(8)23)19-20-15(21)24-7-12(22)17-11-6-4-3-5-10(11)16/h3-6H,7H2,1-2H3,(H,17,22)(H,18,19,23)
• InChI Key： PNAJSNOBVSSHNF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1F)=O)C1=NN=C2NC(C(C)=C(C)N21)=O

Computed Properties

• Exact Mass: 347.08522404g/mol
• Monoisotopic Mass: 347.08522404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide

Compound CAS No 891134-69-3: 2-({5,6-Dimethyl-7-Oxo-7H,8H-1,2,4-Triazolo[4,3-a]Pyrimidin-3-Yl}Sulfanyl)-N-(2-Fluorophenyl)Acetamide

The compound with CAS No 891134-69-3, known as 2-({5,6-Dimethyl-7-Oxo-7H,8H-1,2,4-Triazolo[4,3-a]Pyrimidin-3-Yl}Sulfanyl)-N-(2-Fluorophenyl)Acetamide, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of sulfonamide derivatives, which are widely explored for their potential in drug discovery and development. The structure of this molecule is characterized by a triazolopyrimidine ring system fused with a sulfonamide group and a fluorophenyl substituent.

Recent studies have highlighted the biological activity of this compound, particularly its antiproliferative effects against various cancer cell lines. Researchers have demonstrated that the molecule exhibits selective inhibition of specific kinases involved in tumor growth and metastasis. The presence of the triazolopyrimidine moiety is believed to play a critical role in its binding affinity to target proteins, making it a promising candidate for further investigation in oncology.

The synthesis of 2-({5,6-Dimethyl-7-Oxo-7H,8H-1,2,4-Triazolo[4,3-a]Pyrimidin-3-Yl}Sulfanyl)-N-(2-Fluorophenyl)Acetamide involves a multi-step process that includes the formation of the triazolopyrimidine core and subsequent coupling reactions to introduce the sulfonamide and fluorophenyl groups. Advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry have been employed to optimize the synthesis pathway and ensure high purity of the final product.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. It demonstrates moderate solubility in aqueous solutions and exhibits reasonable stability under physiological conditions. These attributes are crucial for its potential as an orally administered drug. Additionally, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutic concentrations, further supporting its suitability for further development.

The fluorophenyl group attached to the molecule contributes significantly to its bioavailability and tissue penetration. Fluorine substitution is known to enhance lipophilicity without compromising solubility, which is essential for achieving effective drug delivery. Furthermore, the sulfonamide group is known for its ability to modulate hydrogen bonding interactions with target proteins, thereby influencing both efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its interaction with key biological targets such as protein kinases and other enzymes implicated in diseases like cancer and inflammatory disorders. The results suggest that the molecule has a high potential for binding to these targets with high specificity.

In conclusion, CAS No 891134-69-3 represents a cutting-edge molecule with significant potential in drug discovery. Its unique structure combines functional groups that contribute to its biological activity and pharmacokinetic properties. As research continues to unfold, this compound may pave the way for novel therapeutic interventions in various disease areas.